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Compound of Interest

(5-Fluoro-2-
Compound Name:
methoxyphenyl)methanol

Cat. No.: B151816

This guide provides essential, field-proven safety protocols and logistical plans for the handling
and disposal of (5-Fluoro-2-methoxyphenyl)methanol (CAS No: 290373-36-7). Designed for
researchers, scientists, and drug development professionals, this document moves beyond
mere procedural steps to explain the causality behind each safety recommendation, ensuring a
self-validating system of laboratory safety.

Hazard Assessment and Chemical Profile

(5-Fluoro-2-methoxyphenyl)methanol is a solid organic compound with significant
toxicological properties that demand careful handling. The primary routes of exposure are
ingestion, skin contact, eye contact, and inhalation of its dust.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a clear indication of its primary hazards:

¢ Acute Oral Toxicity (Category 3): Indicated by the H301 "Toxic if swallowed" classification,
this is the most severe hazard. Ingestion of even small quantities can lead to serious toxic
effects or be fatal.

e Serious Eye Irritation (Category 2A): The H319 classification warns that this chemical can
cause significant, potentially damaging, eye irritation upon contact.[1]
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 Skin Irritation (Category 2): Classified as H315, it can cause skin inflammation, redness, and
irritation.

» Respiratory Irritation: While not universally listed, some sources indicate it may cause
respiratory irritation, a common property for fine chemical dusts.[2]

Understanding these hazards is the foundation of a robust safety plan. The high acute oral
toxicity necessitates stringent controls to prevent any possibility of ingestion, while the irritant
properties require a comprehensive barrier in the form of Personal Protective Equipment
(PPE).

Hazard . . Hazard Statement
o GHS Pictogram Signal Word
Classification (H-Code)
Acute Toxicity, Oral Skull and Crosshones b H301: Toxic if
anger

(Category 3) (GHSO06) J swallowed

Serious Eye Irritation Exclamation Mark ) H319: Causes serious
Warning o

(Category 2A) (GHSO07) eye irritation[1]

Skin Irritation Exclamation Mark ] H315: Causes skin
Warning o

(Category 2) (GHSO07) irritation

Engineering Controls: The First Line of Defense

Before any personal protective equipment is considered, the work environment must be
engineered to minimize exposure. The principle of ALARA (As Low As Reasonably Achievable)
is paramount.

e Chemical Fume Hood: All handling of (5-Fluoro-2-methoxyphenyl)methanol, including
weighing, transferring, and preparing solutions, must be conducted inside a certified
chemical fume hood.[3] This is non-negotiable. The fume hood contains dust and potential
vapors, preventing them from entering the laboratory atmosphere and the operator's
breathing zone.

» Ventilation: Ensure the laboratory has adequate general ventilation. The fume hood provides
local exhaust ventilation, which is the primary control.[4][5]
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o Designated Work Area: Designate a specific area within the fume hood for handling this
compound to prevent cross-contamination. This area should be clearly labeled.

o Safety Equipment Accessibility: An eyewash station and a safety shower must be readily
accessible and located close to the workstation.[6]

Personal Protective Equipment (PPE): Your
Essential Barrier

PPE is the last line of defense and must be selected to address all potential routes of

exposure.
e Eye and Face Protection:

o Mandatory: Chemical safety goggles that provide a complete seal around the eyes are
required to protect against dust particles and potential splashes. Standard safety glasses
with side shields are insufficient due to the "serious eye irritation" hazard.

o Recommended for Splash Risk: When handling solutions or performing operations with a
higher risk of splashing, a full-face shield should be worn over the safety goggles for an
added layer of protection.

e Hand Protection:

o Required: Chemical-resistant gloves are essential. Nitrile or butyl rubber gloves are
appropriate choices.[5] Always check the manufacturer's glove compatibility charts for
specific breakthrough times.

o Protocol: Double-gloving is recommended to reduce the risk of exposure from a pinhole or
a tear in the outer glove. Inspect gloves for any signs of degradation or puncture before
use. If contact with the chemical occurs, remove gloves immediately, wash your hands,
and don fresh gloves.

» Skin and Body Protection:

o Standard: A flame-resistant lab coat, fully buttoned, with tight-fitting cuffs is the minimum
requirement.
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o Enhanced Protection: For tasks involving larger quantities or a significant risk of
contamination, a chemical-resistant apron worn over the lab coat is advised. Full-body
chemical-resistant coveralls may be necessary in certain high-risk scenarios.[7]

o Attire: Long pants and fully enclosed shoes are mandatory in any laboratory setting where
hazardous chemicals are handled.

o Respiratory Protection:

o Under Normal Conditions: When handling small quantities of this solid exclusively within a
certified fume hood, respiratory protection is typically not required.

o When Required: If there is a potential for generating dust outside of a fume hood, or in the
event of a ventilation failure or a large spill, a NIOSH-approved respirator is necessary. A
full-face or half-mask air-purifying respirator with P100 (particulate) cartridges would be
appropriate.[7] All respirator use must be in accordance with a formal respiratory
protection program that includes fit testing and training.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach ensures that safety is integrated into every step of the workflow.
e Preparation:

o Verify that the chemical fume hood is operational (check airflow monitor).

o Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) inside the
hood.

o Ensure a designated, sealed hazardous waste container is ready for contaminated
materials.

o Review the Safety Data Sheet (SDS) for this specific chemical.
o Don all required PPE as detailed in Section 3.

¢ Handling the Chemical:
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[e]

Carefully open the container inside the fume hood.

o

Use a spatula to gently transfer the solid. Avoid scooping actions that could create
airborne dust.

o

If weighing, do so within the hood or in a balance enclosure vented into the hood.

[¢]

Keep the container tightly sealed when not in immediate use.[3][4]

e Post-Handling:

Decontaminate the work surface within the fume hood.

[¢]

[¢]

Carefully remove all disposable items (weigh boats, contaminated wipes, gloves) and
place them in the designated hazardous waste container.

[¢]

Doff PPE in the correct order (remove outer gloves, face shield, lab coat, inner gloves) to
avoid self-contamination.

[¢]

Wash hands and forearms thoroughly with soap and water.[6]

Emergency and Disposal Plan

Spill Response:

o Small Spill (inside fume hood):

o

Ensure the fume hood sash is at the proper height.

o Wearing appropriate PPE, gently cover the spill with an inert absorbent material like sand,
silica gel, or vermiculite.[3]

o Carefully sweep the absorbed material into a labeled, sealable container for hazardous
waste disposal.[4]

o Wipe the area with a suitable solvent (e.g., isopropanol, ethanol) and then soap and water.
Place all cleaning materials in the hazardous waste container.

o Large Spill (or any spill outside a fume hood):

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://sds.fluorochem.co.uk/eng/sds_F631612_en.pdf
https://aksci.com/sds/5468AB_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC125760100&countryCode=US&language=en
https://sds.fluorochem.co.uk/eng/sds_F631612_en.pdf
https://aksci.com/sds/5468AB_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Evacuate the immediate area.

[e]

(¢]

Alert laboratory personnel and management.

[¢]

Prevent entry into the contaminated area.

[¢]

Contact your institution's Environmental Health & Safety (EHS) department for cleanup.
Do not attempt to clean a large spill without specialized training and equipment.

First Aid Measures:

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[6]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water. If skin irritation occurs, seek medical advice.

e Ingestion:FATAL IF SWALLOWED. Call a poison control center or doctor immediately.[2]
Rinse mouth with water. Do NOT induce vomiting.

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If feeling
unwell, seek medical attention.[6]

Disposal Plan:

o All waste containing (5-Fluoro-2-methoxyphenyl)methanol, including excess reagent,
contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.

o Collect waste in a clearly labeled, sealed, and compatible container.[8]

» Dispose of the waste through your institution's EHS department or a licensed hazardous
waste disposal contractor.[3][4]

e Do not dispose of this chemical down the drain or in regular trash under any circumstances.
[3][4] Discharge into the environment must be avoided.[4]
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Workflow & Safety Diagram

Safe Handling Workflow: (5-Fluoro-2-methoxyphenyl)methanol
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Caption: Workflow for safe handling of (5-Fluoro-2-methoxyphenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for (5-
Fluoro-2-methoxyphenyl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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